diethyl {amino[2-(3-bromobenzylidene)hydrazino]methylene}malonate

• IUPAC Name: ethyl (E)-2-[(E)-N'-[(E)-(3-bromophenyl)methylideneamino]carbamimidoyl]-3-ethoxy-3-hydroxyprop-2-enoate
• InChI: InChI=1S/C15H18BrN3O4/c1-3-22-14(20)12(15(21)23-4-2)13(17)19-18-9-10-6-5-7-11(16)8-10/h5-9,20H,3-4H2,1-2H3,(H2,17,19)/b14-12+,18-9+
• InChI Key: UGZAXHRQJDNMOT-CFXALYHXSA-N
• Canonical SMILES: CCOC(=C(C(=NN=CC1=CC(=CC=C1)Br)N)C(=O)OCC)O
• Isomeric SMILES: CCO/C(=C(\C(=N/N=C/C1=CC(=CC=C1)Br)\N)/C(=O)OCC)/O
• Molecular Formula: C15H18BrN3O4
• Molecular Weight: 384.22 g/mol

Description

Diethyl {amino[2-(3-bromobenzylidene)hydrazino]methylene}malonate, commonly known as DBH, is a synthetic compound that has gained interest in the scientific community due to its potential applications in various fields. DBH is a hydrazone derivative of malonic acid and has been extensively studied for its unique properties, such as its ability to act as a fluorescent probe for metal ions, and its potential use in the development of new drugs.

Mechanism of Action

The mechanism of action of DBH involves the formation of a complex between the compound and the metal ion of interest. The complex formation results in a change in the electronic properties of the compound, leading to a change in its fluorescence properties. This change can be detected and quantified, providing a means of detecting and measuring metal ions in various samples.
Biochemical and Physiological Effects:
DBH has been shown to have a low toxicity profile and does not exhibit any significant biochemical or physiological effects. However, its ability to selectively bind to metal ions makes it a potential tool for studying the role of metal ions in various biological processes, such as metal ion transport and homeostasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DBH in lab experiments is its high selectivity and sensitivity for metal ions, making it a powerful tool for metal ion detection and measurement. However, its use is limited by its relatively high cost and the need for specialized equipment for fluorescence measurements.

Future Directions

There are several potential future directions for research involving DBH, including the development of new fluorescent probes for metal ions, the use of DBH in the study of metal ion transport and homeostasis, and the development of new drugs based on the structure of DBH. Additionally, the use of DBH in the development of new sensors for metal ions in various applications, such as environmental monitoring and food safety, is an area of active research.

Synthesis Methods

DBH can be synthesized through a multi-step process involving the condensation of diethyl malonate with 3-bromobenzaldehyde, followed by the addition of hydrazine hydrate and the subsequent reaction with ammonium acetate. The final product is obtained through the purification of the resulting crude product.

Scientific Research Applications

DBH has been widely studied for its potential applications in various fields, including chemistry, biology, and medicine. One of the most significant applications of DBH is its use as a fluorescent probe for metal ions, such as copper, zinc, and iron. DBH has been shown to selectively bind to these metal ions, resulting in a change in its fluorescence properties, making it an attractive tool for metal ion detection.